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Introduction
Sodium silicide (NaSi) is an inorganic compound that has garnered significant interest within

the scientific community due to its unique properties and potential applications, notably in

hydrogen storage and as a precursor for advanced silicon-based materials. As a member of the

Zintl phases, its bonding characteristics are intermediate between ionic and covalent, leading

to distinct electronic and chemical behaviors. This technical guide provides a comprehensive

overview of the core fundamental properties of sodium silicide, including its crystal structure,

electronic and thermal characteristics, and chemical reactivity. Detailed experimental protocols

for its synthesis and characterization are also presented to aid researchers in their practical

applications.

Physicochemical Properties
Sodium silicide is typically a black or grey crystalline solid. It is highly reactive, particularly with

water, and requires handling under an inert atmosphere to prevent degradation.[1]

Crystal Structure
Sodium silicide (NaSi) crystallizes in a monoclinic system with the space group C2/c. This

structure is a key determinant of its physical and chemical properties.
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Table 1: Crystallographic Data for Sodium Silicide (NaSi)

Property Value

Crystal System Monoclinic

Space Group C2/c

Lattice Parameters a ≈ 6.73 Å, b ≈ 6.87 Å, c ≈ 10.85 Å

α = 90°, β ≈ 107.33°, γ = 90°

Formula Units per Cell (Z) 8

Note: The lattice parameters can vary slightly depending on the synthesis conditions and

analytical techniques used.
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Crystal Structure of NaSi (Monoclinic, C2/c)

Unit Cell Atomic Positions

a ≈ 6.73 Å
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γ = 90°
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Fig. 1: Simplified representation of the NaSi unit cell parameters.

Electronic and Thermal Properties
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Sodium silicide exhibits semiconductor behavior, a characteristic feature of many Zintl phases.

Its electronic and thermal properties are crucial for applications in thermoelectrics and

electronics.

Table 2: Electronic and Thermal Properties of Sodium Silicide (NaSi)

Property Value Temperature (°C)

Band Gap ~1.63 eV Room Temperature

Electrical Conductivity
Varies with temperature

(semiconducting behavior)
-

Enthalpy of Reaction with

Water
~ -175 kJ/mol Standard

Thermal Decomposition

Temperature
Starts at ~360 °C -

Melting Point (from Na-Si

phase diagram)
~580 °C -

Note: The electrical conductivity of NaSi increases with temperature, which is characteristic of a

semiconductor.

Chemical Reactivity
Sodium silicide is a highly reactive compound. Its most notable reaction is with water, which is

vigorous and highly exothermic.

Reaction with Water
Sodium silicide reacts readily with water to produce hydrogen gas and aqueous sodium

silicate.[2] This reaction is of particular interest for in-situ hydrogen generation.

2 NaSi(s) + 5 H₂O(l) → Na₂Si₂O₅(aq) + 5 H₂(g)
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Reaction of Sodium Silicide with Water

2 NaSi (solid)

Na₂Si₂O₅ (aqueous)

+ 5 H₂O

5 H₂ (gas)

+ 5 H₂O

5 H₂O (liquid)
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Fig. 2: Reaction pathway of sodium silicide with water.

Reactivity with Acids
As a basic compound, sodium silicide is expected to react vigorously with acids, likely

producing silane (SiH₄), which is pyrophoric, and the corresponding sodium salt.[3][4] Detailed

studies on these reactions are limited due to the hazardous nature of the products.

Experimental Protocols
Synthesis of Sodium Silicide (NaSi)
The most common method for synthesizing sodium silicide is through a solid-state reaction

between sodium and silicon. Due to the high reactivity of sodium, the entire process must be

carried out under an inert atmosphere (e.g., argon or nitrogen) in a glovebox.

Materials and Equipment:

High-purity sodium metal

High-purity silicon powder

Tantalum or niobium tube
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Tube furnace

Glovebox with an inert atmosphere

Schlenk line

Procedure:

Inside the glovebox, weigh stoichiometric amounts of sodium and silicon.

Load the reactants into a tantalum or niobium tube.

Crimp and weld the tube shut under the inert atmosphere to create a sealed reaction vessel.

Place the sealed tube in a tube furnace.

Slowly heat the furnace to the reaction temperature (e.g., 600-700 °C) and hold for several

hours to ensure a complete reaction.

Cool the furnace slowly to room temperature.

Transfer the tube back into the glovebox before opening to retrieve the sodium silicide

product.
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Solid-State Synthesis of NaSi

Weigh Na and Si
(in glovebox)
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Cool to
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Fig. 3: Experimental workflow for the synthesis of NaSi.

Characterization by X-ray Diffraction (XRD)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1180771?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


XRD is a fundamental technique for confirming the crystal structure and phase purity of the

synthesized sodium silicide. Due to its air sensitivity, special sample holders are required.

Equipment:

Powder X-ray diffractometer

Air-sensitive sample holder (e.g., a holder with a beryllium or Kapton dome)

Glovebox

Procedure:

Inside the glovebox, grind a small amount of the sodium silicide product into a fine powder.

Mount the powder onto the air-sensitive sample holder.

Seal the holder to ensure an inert atmosphere is maintained around the sample.

Remove the sealed holder from the glovebox and mount it on the diffractometer.

Set the desired XRD parameters (e.g., 2θ scan range, step size, and scan speed). A typical

scan might range from 10° to 80° 2θ with a step size of 0.02°.

Perform the XRD scan.

Analyze the resulting diffraction pattern by comparing the peak positions and intensities to a

reference pattern for NaSi (e.g., from the Inorganic Crystal Structure Database - ICSD).

Safety Precautions
Sodium silicide is a hazardous material and must be handled with extreme care.

Reactivity: It reacts violently with water and moisture, producing flammable hydrogen gas. All

handling must be done under a strictly inert and dry atmosphere.[1]

Corrosivity: It is corrosive to the skin and eyes.[5]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, flame-retardant lab coat, and gloves, when handling sodium silicide.[6][7][8]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

water and acids.[1]

Conclusion
Sodium silicide is a material with a rich chemistry and a range of interesting physical properties.

Its well-defined crystal structure, semiconductor nature, and high reactivity make it a compelling

subject for further research and development. This guide provides a foundational

understanding of its core properties and the experimental methodologies required for its study,

serving as a valuable resource for professionals in materials science and related fields. As

research progresses, a deeper understanding of its mechanical and thermoelectric properties

will be crucial for unlocking its full potential in various technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1180771#what-are-the-fundamental-properties-of-
sodium-silicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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